2-((2-(4-fluorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(3-(methylthio)phenyl)acetamide

• IUPAC Name: 2-[[5-(4-fluorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C27H23FN4O3S2/c1-15-24-21(17(13-33)12-29-15)11-22-26(35-24)31-25(16-6-8-18(28)9-7-16)32-27(22)37-14-23(34)30-19-4-3-5-20(10-19)36-2/h3-10,12,33H,11,13-14H2,1-2H3,(H,30,34)
• InChI Key: YPWYMDZWUPHLKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC=C(C=C4)F)SCC(=O)NC5=CC(=CC=C5)SC)CO
• Molecular Formula: C27H23FN4O3S2
• Molecular Weight: 534.6 g/mol

Description

2-((2-(4-fluorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(3-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C27H23FN4O3S2 and its molecular weight is 534.62. The purity is usually 95%.
BenchChem offers high-quality 2-((2-(4-fluorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(3-(methylthio)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-(4-fluorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(3-(methylthio)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and PET Imaging

The compound's structure is similar to that of certain fluorinated phenylpyrazolopyrimidines, which are used in radiosynthesis and PET imaging. These derivatives, including DPA-714, have shown high affinity for the translocator protein (18 kDa) and are valuable in imaging neuroinflammatory processes through positron emission tomography (PET) (Dollé et al., 2008).

Anti-Cancer Activity

Fluoro-substituted benzopyran derivatives, related to the chemical structure , have demonstrated anticancer activity. Specifically, these compounds showed significant effects against human cancer cell lines, including lung, breast, and CNS cancers, when compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005).

Neuroinflammation Imaging

Pyrazolopyrimidines, closely related to the compound , have been synthesized and evaluated for binding the translocator protein 18 kDa (TSPO). These compounds, including fluoroalkyl and fluoroalkynyl analogues, displayed high affinity for TSPO, making them potential in vivo PET radiotracers for neuroinflammation imaging (Damont et al., 2015).

Synthesis and Antitumor Activities

Similar fluorinated pyrimidin derivatives have been synthesized and shown to possess selective antitumor activities. These findings suggest that the R-configuration of these compounds contributes to their anticancer efficacy (Xiong Jing, 2011).

In Vitro Cytotoxic Activity

Certain 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, which share structural similarities with the compound , have shown in vitro cytotoxic activity against cancer cell lines. This suggests potential applications in cancer therapy (Al-Sanea et al., 2020).